Cas no 2228327-15-7 (2-(6-chloro-1-methyl-1H-indol-3-yl)cyclopropan-1-amine)

• Product Name: 2-(6-chloro-1-methyl-1H-indol-3-yl)cyclopropan-1-amine
• CAS No: 2228327-15-7
• MF: C₁₂H₁₃ClN₂
• MW: 220.698021650314
• CID: 6187107
• PubChem ID: 165852082
• Update Time: 2025-07-15

2-(6-chloro-1-methyl-1H-indol-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloro-1-methyl-1H-indol-3-yl)cyclopropan-1-amine
• EN300-1993919
• 2228327-15-7

• Inchi： 1S/C12H13ClN2/c1-15-6-10(9-5-11(9)14)8-3-2-7(13)4-12(8)15/h2-4,6,9,11H,5,14H2,1H3
• InChI Key： SACDOTBBQLTZGR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)C=C2C1CC1N

Computed Properties

• Exact Mass: 220.0767261g/mol
• Monoisotopic Mass: 220.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 31Ų

Additional information on 2-(6-chloro-1-methyl-1H-indol-3-yl)cyclopropan-1-amine

Introduction to 2-(6-chloro-1-methyl-1H-indol-3-yl)cyclopropan-1-amine (CAS No. 2228327-15-7)

2-(6-chloro-1-methyl-1H-indol-3-yl)cyclopropan-1-amine, also known by its CAS number 2228327-15-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and a substituted indole moiety. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in biologically active natural products and synthetic compounds. The substitution pattern of 2-(6-chloro-1-methyl-1H-indol-3-yl)cyclopropan-1-amine includes a chlorine atom at the 6-position of the indole ring and a methyl group at the 1-position, which can influence its pharmacological profile. The cyclopropane ring, on the other hand, introduces conformational rigidity and can affect the compound's binding affinity to biological targets.

Recent studies have explored the potential of 2-(6-chloro-1-methyl-1H-indol-3-yl)cyclopropan-1-amine as a lead compound for drug discovery. One notable area of research is its activity as a serotonin receptor modulator. Serotonin receptors are involved in various physiological processes, including mood regulation, sleep, and appetite. Compounds that can selectively modulate these receptors have the potential to treat a range of disorders, such as depression, anxiety, and sleep disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and functional activity of 2-(6-chloro-1-methyl-1H-indol-3-yl)cyclopropan-1-amine at serotonin receptors. The results showed that this compound exhibited high selectivity for the 5-HT_2A receptor subtype, with an EC₅₀ value in the low nanomolar range. This selective binding profile suggests that 2-(6-chloro-1-methyl-1H-indol-3-yl)cyclopropan-1-amine could be further optimized to develop more potent and selective serotonin receptor ligands.

Beyond its potential as a serotonin receptor modulator, 2-(6-chloro-1-methyl-1H-indol-3-yl)cyclopropan-1-amine has also been studied for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and neurodegenerative disorders. A study published in Bioorganic & Medicinal Chemistry Letters reported that this compound demonstrated significant anti-inflammatory activity in both in vitro and in vivo models. The mechanism of action was attributed to its ability to inhibit pro-inflammatory cytokine production and reduce oxidative stress.

The synthesis of 2-(6-chloro-1-methyl-1H-indol-3-yl)cyclopropan-1-amine has been optimized to improve yield and scalability. A multi-step synthetic route involving palladium-catalyzed cross-coupling reactions and cyclopropanation steps has been developed. This synthetic strategy allows for the efficient preparation of gram quantities of the compound, facilitating further biological evaluation and preclinical studies.

In conclusion, 2-(6-chloro-1-methyl-1H-indol-3-y)cyclopropan--amine (CAS No. 2228327---------7), with its unique structural features and promising biological activities, represents an exciting candidate for further development in medicinal chemistry. Its potential applications as a serotonin receptor modulator and anti-inflammatory agent highlight its versatility and therapeutic potential. Ongoing research continues to explore new avenues for optimizing this compound and advancing it towards clinical trials.